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Compound of Interest

Compound Name: Olanexidine Hydrochloride

Cat. No.: B1208432 Get Quote

An In-depth Overview of the Chemical Structure, Properties, and Antimicrobial Activity of a

Novel Antiseptic Agent

Introduction
Olanexidine Hydrochloride, with the development code OPB-2045, is a novel monobiguanide

antiseptic agent. It exhibits potent bactericidal activity against a wide spectrum of pathogens,

including both Gram-positive and Gram-negative bacteria. This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, synthesis,

mechanism of action, and antimicrobial efficacy, supported by experimental data and protocols.

Chemical Structure and Properties
Olanexidine Hydrochloride is chemically known as 1-(3,4-dichlorobenzyl)-5-octylbiguanide

hydrochloride. Its structure features a dichlorobenzyl group and an octyl chain linked by a

biguanide core, which is crucial for its antimicrobial function.

Table 1: Chemical and Physical Properties of Olanexidine Hydrochloride
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Property Value Reference(s)

Chemical Name
1-(3,4-dichlorobenzyl)-5-

octylbiguanide hydrochloride

Molecular Formula C₁₇H₂₈Cl₃N₅ [1]

Molecular Weight 408.8 g/mol [1]

CAS Number 146509-94-6 [1]

Appearance
White to off-white crystalline

powder

Solubility
DMSO: ≥ 62.5 mg/mL (152.89

mM)
[1]

Water: Poorly soluble [2]

pKa 11.92 ± 0.10 (Predicted)

Boiling Point 454.7 ± 55.0 °C (Predicted)

Density 1.22 ± 0.1 g/cm³ (Predicted)

Synthesis of Olanexidine Hydrochloride
The synthesis of Olanexidine Hydrochloride can be achieved through several related

pathways. A common method involves the condensation of 3,4-dichlorobenzylamine

hydrochloride with 1-cyano-3-octylguanidine.[3]

Detailed Synthesis Protocol
A process for producing 1-(3,4-dichlorobenzyl)-5-octylbiguanide dihydrochloride involves the

reaction of 1-cyano-3-octylguanidine or its salt with 3,4-dichlorobenzylamine or its salt in an

ester-based organic solvent.[4]

Reaction Steps:

React 1-cyano-3-octylguanidine with 3,4-dichlorobenzylamine in an appropriate ester-based

solvent.
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After the reaction, the solution is cooled to approximately 40°C.

Isopropanol, water, and concentrated hydrochloric acid are added to the cooled solution.

The mixture is stirred at 60-70°C for one hour and then cooled to 10°C or below to

precipitate the crystals.

The precipitated crystals of 1-(3,4-dichlorobenzyl)-5-octylbiguanide dihydrochloride are

separated.

The resulting crystals are washed with isopropanol and dried at 60°C.[4]

This process allows for the production of Olanexidine Hydrochloride in high yield through a

safe and straightforward procedure.[4]

Mechanism of Action
Olanexidine exerts its bactericidal effect primarily by disrupting the integrity of the bacterial cell

membrane. This multi-step process does not involve a specific signaling pathway but rather a

direct physicochemical interaction with the bacterial cell envelope.

The proposed mechanism of action is as follows:

Electrostatic Interaction: The cationic biguanide group of Olanexidine interacts with

negatively charged components on the bacterial cell surface, such as lipopolysaccharides

(LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1]

Membrane Disruption: This initial binding leads to the displacement of divalent cations that

stabilize the outer membrane, causing membrane disorganization and increased

permeability.

Leakage of Intracellular Components: The compromised membrane integrity results in the

irreversible leakage of essential intracellular components, such as potassium ions and ATP,

leading to cell death.[1]

Protein Denaturation: At higher concentrations (≥160 μg/ml), Olanexidine can also cause the

denaturation of bacterial proteins, contributing to its bactericidal activity.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US8334248B2/en
https://www.benchchem.com/product/b1208432?utm_src=pdf-body
https://patents.google.com/patent/US8334248B2/en
https://patents.google.com/patent/AU2019307996B2/en
https://patents.google.com/patent/AU2019307996B2/en
https://patents.google.com/patent/AU2019307996B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olanexidine
Hydrochloride

Electrostatic
Interaction

Bacterial Cell
(Gram+ / Gram-)

Membrane
Disruption

Leakage of
Intracellular
Components

Bacterial
Cell Death

Click to download full resolution via product page

Mechanism of Action of Olanexidine Hydrochloride.

Antimicrobial Activity
Olanexidine demonstrates broad-spectrum bactericidal activity against a variety of clinically

relevant bacteria, including antibiotic-resistant strains.

Table 2: Minimal Bactericidal Concentrations (MBCs) of Olanexidine after 180-second

Exposure

Bacterial Group Number of Strains
Estimated MBC
(μg/mL)

Reference(s)

Gram-positive cocci 155 869 [4]

Gram-positive bacilli 29 109 [4]

Gram-negative

bacteria
136 434 [4]

Experimental Protocol: Determination of Minimal
Bactericidal Concentration (MBC)
The MBC of Olanexidine is determined using a modified microdilution method.[4]

Methodology:
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Preparation of Olanexidine Dilutions: Prepare a series of twofold serial dilutions of

Olanexidine hydrochloride in distilled water.

Bacterial Inoculum Preparation: Grow test bacterial strains in an appropriate broth, wash the

cells with sterile saline, and dilute them in distilled water to achieve a concentration of ≥2 ×

10⁵ CFU/mL.[4]

Exposure: Mix equal volumes (50 μL) of the bacterial suspension and each Olanexidine

dilution. The exposure times are typically 30, 60, and 180 seconds at room temperature

(23°C ± 3°C).[4]

Neutralization: After the specified exposure time, transfer 10 μL of the mixture to 200 μL of a

neutralizing broth (e.g., soybean-casein digest broth with lecithin and polysorbate 80) to stop

the bactericidal activity.[4]

Incubation: Incubate the neutralized cultures at 35°C for more than 20 hours.[4]

MBC Determination: The MBC is the lowest concentration of Olanexidine that results in no

visible turbidity after incubation, indicating the eradication of the bacteria.[4]
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Workflow for Minimal Bactericidal Concentration (MBC) Assay.

Conclusion
Olanexidine Hydrochloride is a potent, broad-spectrum antiseptic with a rapid bactericidal

mechanism centered on the disruption of the bacterial cell membrane. Its efficacy against a

wide range of pathogens, including resistant strains, makes it a valuable agent in infection
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control, particularly for skin antisepsis in surgical settings. The provided data and protocols

offer a solid foundation for further research and development of this promising antimicrobial

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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